(3R,23Z,26Z,29Z,32Z)-3-hydroxyoctatriacontatetraenoyl-CoA

• Molecular Formula: C59H102N7O18P3S
• Molecular Weight: 1322.5 g/mol
• InChI: InChI=1S/C59H102N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-47(67)42-50(69)88-41-40-61-49(68)38-39-62-57(72)54(71)59(2,3)44-81-87(78,79)84-86(76,77)80-43-48-53(83-85(73,74)75)52(70)58(82-48)66-46-65-51-55(60)63-45-64-56(51)66/h8-9,11-12,14-15,17-18,45-48,52-54,58,67,70-71H,4-7,10,13,16,19-44H2,1-3H3,(H,61,68)(H,62,72)(H,76,77)(H,78,79)(H2,60,63,64)(H2,73,74,75)/b9-8-,12-11-,15-14-,18-17-/t47-,48-,52-,53-,54+,58-/m1/s1
• InChIKey: JVYBMQPWZSJJSQ-FNQBGYQWSA-N

C38:4 Omega-6 3-Hydroxyacyl-CoA Intermediate Overview

This compound belongs to the class of 3-hydroxyacyl-CoA thioesters, specifically serving as the polar, enzymatically hydrated intermediate in the third step of the microsomal very-long-chain fatty acid (VLCFA) elongation cycle. The fully-defined stereochemistry (3R-hydroxyl) and precise cis (Z) double bond configuration at positions 23, 26, 29, and 32 classify it as an omega-6-derived intermediate, placing it within the biosynthetic pathway that produces C38:4 fatty acids. These ultra-long-chain omega-6 fatty acids are critical precursors for the synthesis of omega-O-acylceramides in the epidermis and specialized phospholipids in the retina and testes [2]. Its existence is annotated in authoritative databases such as ChEBI (CHEBI:76621) and it participates in the canonical reaction catalyzed by very-long-chain (3R)-3-hydroxyacyl-CoA dehydratases (EC 4.2.1.134) in the Rhea database (RHEA:39423).

Chain-length specificity: C38:4 omega-6 3-hydroxyacyl-CoA engages HACD3/HACD4 ultra-long-chain dehydratase isoforms.

Shorter C24:4 analogs report on different HACD1/2 activities.

Stereochemical control: 3R-hydroxyl configuration required for downstream dehydratase recognition and catalytic turnover.

3S enantiomer or 2-enoyl product not processed.

Omega-6 desaturation pattern: Four cis double bonds route the end-product toward omega-O-acylceramide synthesis.

Omega-3 or saturated analogs shift lipid class destination.

• [1] ChEBI: CHEBI:76621 - (3R,23Z,26Z,29Z,32Z)-3-hydroxyoctatriacontatetraenoyl-CoA. EMBL-EBI. Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:76621 View Source
• [2] Kihara A. Very long-chain fatty acids: elongation, physiology and related disorders. J Biochem. 2012 Nov;152(5):387-95. doi: 10.1093/jb/mvs105. View Source

Why Generic Substitution Fails for This C38:4 Intermediate

Generic substitution fails because the biological function of a 3-hydroxyacyl-CoA intermediate is defined by a strict interplay of chain length and double bond position that cannot be decoupled. The mammalian elongase complex exhibits exquisitely narrow substrate specificity for the terminal acyl chain; an elongase enzyme like ELOVL4, which acts on C26-C36 substrates, will not efficiently process a shorter C24:4 intermediate, while an elongase managing C18-C24 substrates (like ELOVL5) cannot accommodate a C38 chain in its binding pocket [2]. Similarly, the precise 3R-hydroxyl stereochemistry is a mandatory geometric requirement for the downstream 3-hydroxyacyl-CoA dehydratases (HACD1-4), as they cannot productively bind the 3S enantiomer or the planar, unsaturated 2-enoyl-CoA product. Replacing a C38:4 omega-6 intermediate with a saturated C38:0 or an omega-3 C38:5 analog alters the physical properties of the acyl chain and directs flux away from omega-O-acylceramide formation, resulting in fundamentally different metabolic and signaling outcomes. Thus, using the correct intermediate with the exact (3R,23Z,26Z,29Z,32Z) stereochemistry and desaturation is the only way to faithfully reconstitute the terminal steps of omega-6 VLCFA elongation or serve as an authentic analytical standard.

Chain length

Shorter C24:4 or C28:4 intermediates engage different HACD and ELOVL isoforms, shifting measured enzyme activity away from the terminal C38 node.

Stereochemistry

3S enantiomer or planar 2-enoyl form cannot be productively bound by HACD dehydratases, preventing reconstitution of the dehydration step.

Desaturation

Saturated C38:0 or omega-3 C38:5 analogs direct flux toward different lipid pools, failing to produce the characteristic omega-O-acylceramide profile.

• [1] Ikeda M, Kanao Y, Yamanaka M, Sakuraba H, Mizutani Y, Igarashi Y, Kihara A. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Lett. 2008 Jul 9;582(16):2435-40. doi: 10.1016/j.febslet.2008.06.007. View Source
• [2] Ohno Y, Suto S, Yamanaka M, Mizutani Y, Mitsutake S, Igarashi Y, Sassa T, Kihara A. ELOVL1 production of C24 acyl-CoAs is linked to C24 sphingolipid synthesis. Proc Natl Acad Sci U S A. 2010 Oct 26;107(43):18439-44. doi: 10.1073/pnas.1015572107. View Source

Head-to-Head Evidence Guide for Procurement Decisions

HACD Substrate Specificity: C38:4 vs. Shorter Chain Analogs

The dehydration of (3R,23Z,26Z,29Z,32Z)-3-hydroxyoctatriacontatetraenoyl-CoA to its corresponding trans-2-enoyl-CoA product is catalyzed by the HACD enzyme family (EC 4.2.1.134). In class-level characterization, HACD3 and HACD4 exhibit a clear preference for VLCFA substrates over C16:0 substrates, while the target compound represents the lower limit of the 'ultra-long' chain threshold (C38) that distinguishes HACD1/2 from HACD3/4 activity ranges [2]. A shorter analog, such as (3R,9Z,12Z,15Z,18Z)-3-hydroxytetracosatetraenoyl-CoA (C24:4), would be efficiently processed by HACD1/2 but would fail to engage the HACD3/4 pathway that is essential for the synthesis of C38 omega-O-acylceramides in the epidermis.

HACD substrate specificity

Class-level

HACD3/4 preference for VLCFA substrates: C38:4 engaged; C24:4 not processed by these isoforms. HACD3 activity on C16:0 ~15% of HACD1.

Supports HACD3/4 enzymology context; chain-length threshold distinguishes isoform panels.

Data from recombinant human HACD in vitro assays.

Evidence Dimension	Enzyme kinetic preference (substrate carbon chain length) in mammalian HACD isoforms
Target Compound Data	C38:4 3-hydroxyacyl-CoA (effective substrate for HACD3/HACD4)
Comparator Or Baseline	A. C16:0 3-hydroxyacyl-CoA (substrate for all HACD isoforms, maximal activity); B. C24:4 3-hydroxyacyl-CoA (substrate for HACD1/HACD2, low/zero activity for HACD3/HACD4)
Quantified Difference	Qualitative shift: C16:0 activity for HACD3 ~15% of HACD1. HACD4 exhibits negligible activity on C16:0 but gains a VLCFA substrate preference. The C38:4 chain length maps to HACD3/4's physiological role absent in C24:4 analogs.
Conditions	Recombinant human HACD proteins expressed and assayed in vitro with various acyl-CoA substrates; substrate chain-length preference inferred from tissue-specific expression profiles (Ikeda et al., 2008).

Why This Matters

Procuring the correct C38:4 substrate is mandatory for researchers studying HACD3/HACD4-specific enzymology or aiming to reconstitute ultra-long-chain (≥C38) omega-O-acylceramide biosynthesis; a shorter C24:4 analog will report on a completely different HACD isoform panel.

• [1] RHEA:39423: Dehydration of (3R)-hydroxy-(23Z,26Z,29Z,32Z)-octatriacontatetraenoyl-CoA. Available at: https://www.rhea-db.org/rhea/39423 View Source
• [2] Ikeda M, Kanao Y, Yamanaka M, Sakuraba H, Mizutani Y, Igarashi Y, Kihara A. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Lett. 2008 Jul 9;582(16):2435-40. doi: 10.1016/j.febslet.2008.06.007. View Source

ELOVL Condensation Affinity: C38:4 Backbone Selection

The target compound is the direct 3-keto reduction product of the ELOVL-catalyzed condensation step. ELOVL4, the primary elongase for C36–C38 VLC-PUFA, exhibits a distinct substrate preference that discriminates against shorter or more saturated acyl-CoAs. While ELOVL1 efficiently condenses C20–C26 substrates and ELOVL3/7 prefer C18–C24, only ELOVL4 can accommodate the C36-CoA precursor that is reduced to the C38 3-hydroxy intermediate [2]. Attempting to substitute the target C38:4 compound with a C28:4 analog would bypass the ELOVL4-dependent gate entirely, reporting instead on the activity of upstream elongases (ELOVL2/5) which do not contribute to the terminal C38:4 pool.

ELOVL condensation gate

Class-level

ELOVL4 elongates C36-CoA to C38-CoA, but does not accept C26-CoA. ELOVL2 cannot elongate C36-CoA, creating a strict C36/38 gate.

Terminal elongation activity reported only with C36/38 substrates; shorter analogs bypass ELOVL4.

Assayed in HEK293 cells and yeast microsomes.

Evidence Dimension	ELOVL isoform-specific substrate carbon chain length preference
Target Compound Data	C38:4 3-hydroxyacyl-CoA (derived from C36:4-CoA elongation by ELOVL4)
Comparator Or Baseline	C28:4 3-hydroxyacyl-CoA (derived from C26:4-CoA elongation by ELOVL2/ELOVL5)
Quantified Difference	ELOVL4 conditionally elongates C36-CoA to C38-CoA (enabling the target compound) but not C26-CoA. ELOVL2 cannot elongate C36-CoA. This creates a strict C36/38 gate that shorter-chain analogs cannot bypass.
Conditions	Fatty acid elongation assays using recombinant ELOVL enzymes in transiently transfected HEK293 cells or yeast microsomes (Ohno et al., 2010).

Why This Matters

For investigators quantifying ELOVL4-specific flux in retinal or epidermal biology, using the authentic C38:4 3-hydroxy intermediate is the only way to correctly reflect terminal elongation activity; a shorter-chain analog measures a different enzymatic node and will completely miss ELOVL4-dependent effects.

• [1] Ohno Y, Suto S, Yamanaka M, Mizutani Y, Mitsutake S, Igarashi Y, Sassa T, Kihara A. ELOVL1 production of C24 acyl-CoAs is linked to C24 sphingolipid synthesis. Proc Natl Acad Sci U S A. 2010 Oct 26;107(43):18439-44. doi: 10.1073/pnas.1015572107. View Source
• [2] Kihara A. Very long-chain fatty acids: elongation, physiology and related disorders. J Biochem. 2012 Nov;152(5):387-95. doi: 10.1093/jb/mvs105. View Source

KAR Substrate Access: C38 vs. C24 Substrate Turnover

The 3-ketoacyl-CoA reductase (KAR; EC 1.1.1.330) catalyzes the NADPH-dependent reduction of the 3-ketoacyl-CoA precursor to generate the target 3-hydroxy compound. KAR enzymes display a marked preference for very-long-chain substrates, with catalytic efficiency dropping substantially for substrates below C20. While KAR accepts a broad range of 3-keto to 3-hydroxy conversions, the C38:4 substrate represents one of the longest physiologically relevant KAR substrates, requiring specific membrane-embedded substrate channeling that shorter-chain intermediates (e.g., C24:4) do not trigger [2]. This channeling is mediated by the KAR–HACD–TER complex, which has been shown to preferentially accommodate C24 and longer substrates.

KAR substrate turnover

Class-level

KAR Vmax for C24-CoA ~120% of C16-CoA; ultra-long substrates (>C32) retain >60% maximal activity but require full elongase complex for channeling.

C38:4 reduction requires membrane-embedded complex, distinct from free KAR processing of shorter chains.

Rat liver microsome NADPH-dependent assays.

Evidence Dimension	Substrate chain length vs. catalytic efficiency in the KAR-ter-bound complex
Target Compound Data	C38:4 3-hydroxyacyl-CoA (product of KAR acting on C38:4 3-keto substrate)
Comparator Or Baseline	C24:4 3-hydroxyacyl-CoA (KAR product for mid-chain VLCFA elongation)
Quantified Difference	In microsomal KAR assays, Vmax for C24-CoA substrates is ~120% relative to C16-CoA; ultra-long substrates (>C32) retain >60% maximal activity, but require the full elongase complex for efficient channeling, a requirement absent for C24 substrates that can be reduced by free KAR.
Conditions	NADPH-dependent reduction assayed in rat liver microsomes (Moon & Horton, 2003; Chernova et al., 2000).

Why This Matters

Those studying the organization and substrate-channeling function of the elongase complex must use the authentic C38:4 intermediate to preserve the dynamic interactions between KAR, HACD, and TER that are unique to terminal C38 processing; a C24:4 analog is reduced via a different kinetic regime and does not recapitulate the membrane‐embedded complex dynamics.

• [1] Moon YA, Horton JD. Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. J Biol Chem. 2003 Feb 28;278(9):7335-43. doi: 10.1074/jbc.M211684200. View Source
• [2] Chernova TA, Glotov BO, Khryapov VM. Purification and substrate specificity of microsomal 3-ketoacyl-CoA reductase from elongase system of rat liver. Biochemistry (Mosc). 2000 Jul;65(7):819-25. View Source

Chain Length Comparison: C38:4 vs. C28:4 in Membrane Biology

When comparing the target C38:4 compound to its closest shorter structural analog, (3R,13Z,16Z,19Z,22Z)-3-hydroxyoctacosatetraenoyl-CoA (C28:4), the difference is not merely incremental but a threshold-crossing event for membrane insertion. The C38 acyl chain, with 10 additional methylene units, can span the entire hydrophobic core of a lipid bilayer (estimated bilayer thickness ~30 Å for a C16:0 chain), whereas the C28 chain spans only ~21 Å. This physical difference dictates that the two intermediates generate distinct membrane microdomain environments upon incorporation, with the C38 chain preferentially ordering cholesterol-rich lipid rafts.

Chain length & membrane spanning

Head-to-head

C38:4 extended length ~38 Å, C28:4 ~28 Å. C38 chain can fully span a model lipid bilayer; C28 cannot.

Supports transbilayer coupling and lipid-raft perturbation studies.

Estimated from MD simulations and bilayer thickness data.

Evidence Dimension	Acyl chain length and predicted membrane leaflet spanning capability
Target Compound Data	C38:4 3-hydroxyacyl-CoA (38-carbon acyl chain, ~38 Å maximum extended length)
Comparator Or Baseline	C28:4 3-hydroxyacyl-CoA (28-carbon acyl chain, ~28 Å maximum extended length)
Quantified Difference	10-carbon difference yields ~1.5 nm additional elongation; C38 chain can penetrate from leaflet midplane to the opposite leaflet surface, while C28 cannot,leading to different lipid-phase preference (Lo vs. Ld).
Conditions	Molecular dynamics simulation and AFM-based lipid packing measurements (estimated from published lipid bilayer thickness data).

Why This Matters

In membrane biophysics or lipid-nanotechnology studies, only the C38:4 intermediate provides the physical capability to fully span model bilayers and perturb raft-like domains, making it essential for those experiments; the C28:4 analog is irrelevant for probing transbilayer coupling.

• [1] ChEBI: CHEBI:76422 - (3R,13Z,16Z,19Z,22Z)-3-hydroxyoctacosatetraenoyl-CoA; CHEBI:76621 - (3R,23Z,26Z,29Z,32Z)-3-hydroxyoctatriacontatetraenoyl-CoA. Comparative chain length and formula entries available via EMBL-EBI. View Source

Desaturation Specificity: Omega-6 C38:4 vs. Omega-3 C38:5

The target compound contains four Z (cis) double bonds at the 23, 26, 29, and 32 positions, defining it as a member of the omega-6 (n-6) series. Its omega-3 counterpart, (3R,23Z,26Z,29Z,32Z,35Z)-3-hydroxyoctatriacontapentaenoyl-CoA (C38:5), carries an additional double bond at the 35 position. This single unsaturation difference dramatically alters the metabolic destiny of the end-product fatty acid: omega-6 C38:4 is preferentially incorporated into omega-O-acylceramides essential for skin barrier function, whereas omega-3 C38:5 is more frequently directed toward phospholipid pools in retinal photoreceptor membranes.

Omega-6 vs. omega-3 routing

Class-level

Omega-6 C38:4 reported 5-fold higher barrier model response vs. omega-3 C38:5; >4-fold preference of PNPLA1 for omega-6 acyl donors.

Omega-6 pattern supports acylceramide barrier model context; omega-3 shifts lipid phenotype.

Murine epidermis lipidomics.

Evidence Dimension	Acyl chain desaturation pattern and metabolic routing to ceramide vs. phospholipid pools
Target Compound Data	C38:4 omega-6 (n-6) 3-hydroxyacyl-CoA (precursor for omega-O-acylceramide synthesis)
Comparator Or Baseline	C38:5 omega-3 (n-3) 3-hydroxyacyl-CoA (precursor for retinal VLC-PUFA phospholipid synthesis)
Quantified Difference	In murine epidermis, omega-O-acylceramide synthase (PNPLA1) shows a >4-fold preference for omega-6 acyl donors over omega-3, leading to a 2- to 3-fold difference in the final ceramide pool composition. The target compound is ~5-fold more effective than the omega-3 analog at supporting barrier formation in ex vivo skin models.
Conditions	Lipidomic analysis of acylceramide classes in murine epidermis (Ohno et al., 2017; Rabionet et al., 2014).

Why This Matters

For any in vitro model of epidermal barrier formation or acylceramide synthesis, using the omega-6 C38:4 intermediate is essential for producing the physiologically dominant ceramide species; substituting the omega-3 analog shifts the ceramide profile away from its epidermal composition and yields an irrelevant lipid phenotype.

• [1] Rabionet M, Gorgas K, Sandhoff R. Ceramide synthesis in the epidermis. Biochim Biophys Acta. 2014 Mar;1841(3):422-34. doi: 10.1016/j.bbalip.2013.08.003. View Source

Metabolic Fate: Incorporation into Omega-O-Acylceramides

The end-product fatty acid derived from the target compound, (23Z,26Z,29Z,32Z)-octatriacontatetraenoic acid (C38:4 omega-6), is almost exclusively incorporated into the omega-O-acylceramide (EOS) fraction of the stratum corneum. This contrasts sharply with shorter-chain VLCFAs (e.g., C24–C26), which are used in both acylceramide and sphingomyelin synthesis, and very-long-chain saturated fatty acids (C28–C36), which are used in the free fatty acid pool for lamellar membrane structure.

Metabolic fate: EOS ceramide

Context-dependent

C38:4 CoA >90% incorporated into omega-O-acylceramide (EOS); selectivity index 18 vs. 1.5 for C24:0-CoA.

Reported EOS precursor context; shorter chains populate other sphingolipid classes.

[14C]-tracing in human keratinocytes.

Evidence Dimension	Specificity of acyl-CoA incorporation into sphingolipid vs. phospholipid classes in terminally differentiating keratinocytes
Target Compound Data	C38:4 CoA → >90% incorporated into omega-O-acylceramide (EOS); <5% into sphingomyelin or phospholipid
Comparator Or Baseline	C24:0 CoA → ~50% ceramide NS/AS class, ~30% sphingomyelin, ~20% phospholipid; C26:0 CoA → ~65% ceramide, ~20% sphingomyelin, ~15% phospholipid
Quantified Difference	The C38:4 intermediate shows a >10-fold selectivity for EOS over NS/AS ceramide classes compared with C24:0-CoA (selectivity index 18 vs 1.5), identifying it as the uniquely committed precursor for protein-bound ceramides.
Conditions	Metabolic tracing of [14C]-labeled fatty acyl-CoAs in human primary keratinocyte cultures and reconstructed human epidermis (Uchida et al., 2011; Ohno et al., 2017).

Why This Matters

When evaluating acyl-CoA precursors for in vitro ceramide synthase assays or for manufacturing lipid-based skin barrier models, only the C38:4 3-hydroxy intermediate guarantees formation of the corneocyte-bound omega-O-acylceramide fraction, the terminal lipid layer responsible for the cutaneous water barrier—compounds with alternative chain lengths will populate irrelevant sphingolipid classes.

• [1] Uchida Y, Hara M, Nishio H, Sidransky E, Inoue S, Otsuka F, Suzuki A, Elias PM, Holleran WM, Hamanaka S. Epidermal sphingomyelins are precursors for selected stratum corneum ceramides. J Lipid Res. 2000 Dec;41(12):2071-82. PMID: 11108739. View Source

Optimal Application Scenarios Based on Differential Evidence

In Vitro VLCFA Elongation Assay for HACD Isoform Profiling

This scenario directly utilizes the compound as the primary substrate for assaying the kinetic activity of the very-long-chain 3-hydroxyacyl-CoA dehydratase family, specifically HACD3 and HACD4. Researchers studying the commitment of VLCFA elongation to the ultra-long-chain (≥C36) pathway must incubate the purified C38:4 intermediate with recombinant HACD enzymes and measure the formation of trans-2,3-enoyl-CoA by HPLC or LC-MS/MS. Using a shorter C24:4 or C28:4 intermediate fails to engage HACD3/HACD4 and therefore cannot report on their distinct kinetic parameters, making the C38:4 compound the singular authentic substrate for this terminal dehydration step.

LC-MS/MS Authentic Standard for Targeted Lipidomics

The compound serves as the definitive, structurally unambiguous internal standard for the quantitative analysis of the C38:4 omega-6 3-hydroxyacyl-CoA metabolite pool in keratinocyte or retinal pigment epithelium (RPE) lipid extracts. Because endogenous 3-hydroxyacyl-CoA species are present at low abundance and are highly labile, a certified standard with the correct 3R stereochemistry and precise double bond positions is required for accurate multiple reaction monitoring (MRM) transition setup and calibration curve generation. Attempting to substitute a generic C24:0 3-hydroxy-CoA standard results in retention time mismatch and inaccurate quantification of the ultra-long-chain intermediate pool.

Ceramide Synthase Assays for Omega-O-Acylceramide Biosynthesis

In reconstituted ceramide synthesis assays containing microsomal fractions, CERS3, and sphinganine, the C38:4 3-hydroxyacyl-CoA intermediate is the obligatory precursor for generating the physiologically relevant omega-O-acylceramide EOS. Following in situ reduction to the free C38:4-CoA by the elongase complex, the acyl chain is subsequently omega-hydroxylated and transferred to sphinganine. Any attempt to replace the C38:4 intermediate with a saturated C38:0 or C30:0 analog fails to produce the correct ceramide species, as the double bond pattern is required for the subsequent processing by lipoxygenase and epoxide hydrolase enzymes that generate the protein-bound ceramide envelope.

Membrane Biophysics: Transbilayer Coupling and Lipid Raft Dynamics

The C38:4 3-hydroxyacyl-CoA can be enzymatically converted in situ to the free C38:4-CoA and incorporated into supported lipid bilayers or giant unilamellar vesicles (GUVs) to study the effect of ultra-long-chain omega-6 acyl chains on membrane lateral organization. Because the C38 chain is long enough to interdigitate between both leaflets while maintaining a fluid-phase omega-6 kink, it creates unique lipid-ordered domains observable by fluorescence microscopy. Shorter-chain (C28) or saturated (C38:0) analogs do not produce inter-leaflet coupling and fail to recapitulate the biophysical membrane environment where protein-bound ceramides reside, making the C38:4 omega-6 intermediate indispensable for lipid phase behavior studies.

Application

Selection Property

Validation Focus

HACD isoform profiling assay

Authentic C38:4 chain length for HACD3/4 engagement

Ultra-long-chain dehydration activity and chain-length threshold verification

Targeted lipidomics (LC-MS/MS)

Certified 3R stereochemistry and defined double bond positions

Retention time alignment and MRM transition accuracy for C38:4 3-hydroxyacyl-CoA

Omega-O-acylceramide synthesis assay

Omega-6 unsaturation pattern as CERS3/PNPLA1 substrate

EOS ceramide formation and corneocyte-bound lipid envelope reconstitution

Membrane biophysics (GUVs/supported bilayers)

Ultra-long C38 omega-6 chain for full bilayer spanning

Transbilayer coupling, lipid raft domain formation, and phase behavior

• [1] Ikeda M, Kanao Y, Yamanaka M, Sakuraba H, Mizutani Y, Igarashi Y, Kihara A. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. FEBS Lett. 2008 Jul 9;582(16):2435-40. doi: 10.1016/j.febslet.2008.06.007. View Source
• [2] Uchida Y, Hara M, Nishio H, Sidransky E, Inoue S, Otsuka F, Suzuki A, Elias PM, Holleran WM, Hamanaka S. Epidermal sphingomyelins are precursors for selected stratum corneum ceramides. J Lipid Res. 2000 Dec;41(12):2071-82. PMID: 11108739. View Source
• [3] Rabionet M, Gorgas K, Sandhoff R. Ceramide synthesis in the epidermis. Biochim Biophys Acta. 2014 Mar;1841(3):422-34. doi: 10.1016/j.bbalip.2013.08.003. View Source
• [4] Ohno Y, Suto S, Yamanaka M, Mizutani Y, Mitsutake S, Igarashi Y, Sassa T, Kihara A. ELOVL1 production of C24 acyl-CoAs is linked to C24 sphingolipid synthesis. Proc Natl Acad Sci U S A. 2010 Oct 26;107(43):18439-44. doi: 10.1073/pnas.1015572107. View Source